2-(2-Propoxyphenyl)ethanol
Cat. No. B2376673
M. Wt: 180.247
InChI Key: XHDZCOBYOSDNOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06627651B1
Procedure details
A mixture of 2-hydroxyphenethyl alcohol (1.5 g), 1-bromopropane (1.3 ml), potassium carbonate (2.25 g) and acetone (50 ml) was stirred at 60° C. for 64 hours. After concentration under reduced pressure, the residue was mixed with water and was extracted with ethyl acetate. The organic layer was washed with a 1 N aqueous solution of sodium hydroxide and an aqueous saturated solution of sodium chloride, and was dried with magnesium sulfate. The resulting organic layer was concentrated under reduced pressure to obtain 2-propoxyphenethyl alcohol (2.02 g) as a yellow oily substance.
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:10]=[CH:9][CH:8]=[CH:7][C:3]=1[CH2:4][CH2:5][OH:6].Br[CH2:12][CH2:13][CH3:14].C(=O)([O-])[O-].[K+].[K+]>CC(C)=O>[CH2:12]([O:1][C:2]1[CH:10]=[CH:9][CH:8]=[CH:7][C:3]=1[CH2:4][CH2:5][OH:6])[CH2:13][CH3:14] |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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OC1=C(CCO)C=CC=C1
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Name
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Quantity
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1.3 mL
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Type
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reactant
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Smiles
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BrCCC
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Name
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Quantity
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2.25 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 60° C. for 64 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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After concentration under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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the residue was mixed with water
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with a 1 N aqueous solution of sodium hydroxide
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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an aqueous saturated solution of sodium chloride, and was dried with magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The resulting organic layer was concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
64 h |
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Name
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|
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Type
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product
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Smiles
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C(CC)OC1=C(CCO)C=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.02 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
